Cas no 37560-45-5 (1-(3,5-Dimethylphenyl)-1H-pyrrole)

• Product Name: 1-(3,5-Dimethylphenyl)-1H-pyrrole
• CAS No: 37560-45-5
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 2824609
• PubChem ID: 4715083
• Update Time: 2025-04-21

1-(3,5-Dimethylphenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-1H-pyrrole
• AB01332899-02
• 37560-45-5
• BBL020798
• SB63070
• GBWXTZKZSVJCPU-UHFFFAOYSA-N
• STK893488
• DTXSID10405825
• NCGC00340322-01
• SCHEMBL5604589
• HS-5180
• 1H-Pyrrole, 1-(3,5-dimethylphenyl)-
• AKOS001476312
• CS-0357713

• Inchi： 1S/C12H13N/c1-10-7-11(2)9-12(8-10)13-5-3-4-6-13/h3-9H,1-2H3
• InChI Key： GBWXTZKZSVJCPU-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 171.104799419g/mol
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 287.1±29.0 °C at 760 mmHg
• Flash Point: 127.4±24.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3,5-Dimethylphenyl)-1H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles